Methyl 2-amino-4-phenylpyrimidine-5-carboxylate

• IUPAC Name: methyl 2-amino-4-phenylpyrimidine-5-carboxylate
• InChI: InChI=1S/C12H11N3O2/c1-17-11(16)9-7-14-12(13)15-10(9)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,14,15)
• InChI Key: DOQPFYCCCSWUPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(N=C1C2=CC=CC=C2)N
• Molecular Formula: C12H11N3O2
• DSSTOX Substance ID: DTXSID50572388
• Molecular Weight: 229.23 g/mol
• CAS RN: 1150163-80-6

Description

“Methyl 2-amino-4-phenylpyrimidine-5-carboxylate” is an organic chemical compound with the CAS Number: 1150163-80-6. It has a molecular weight of 231.25 and its IUPAC name is methyl 2-amino-4-phenyl-1,2-dihydro-5-pyrimidinecarboxylate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H13N3O2/c1-17-11(16)9-7-14-12(13)15-10(9)8-5-3-2-4-6-8/h2-7,12,14H,13H2,1H3. This code represents the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s known that nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 231.25.

Scientific Research Applications

Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity

This compound has been identified as part of a series that serves as potent Src/Abl kinase inhibitors, exhibiting excellent antiproliferative activity against both hematological and solid tumor cell lines. One of the compounds in the series demonstrated significant in vivo activity in a chronic myelogenous leukemia (CML) model, leading to complete tumor regressions at various dose levels, indicating its potential for oncology applications due to its robust activity and favorable pharmacokinetic profile (Lombardo et al., 2004).

Antimicrobial Agents

Derivatives of Methyl 2-amino-4-phenylpyrimidine-5-carboxylate have been synthesized and tested for their in vitro antimicrobial activity against pathogenic microorganisms. Some of these derivatives were found to be active, showcasing the compound's utility in the development of new antimicrobial agents (El-kerdawy et al., 1990).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of derivatives synthesized from this compound was screened for cytotoxic (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities. The structure-activity relationship (SAR) analysis suggested potential anticancer and anti-inflammatory applications, highlighting the versatility of this compound in drug development (Rahmouni et al., 2016).

Antiviral Activity

Derivatives of this compound have been investigated for their antiviral activities, particularly against retroviruses. Some derivatives showed marked inhibitory effects on retrovirus replication in cell culture, indicating the potential for developing new antiretroviral therapies (Hocková et al., 2003).

Antihypertensive α-Blocking Agents

This compound has been utilized in the synthesis of compounds exhibiting antihypertensive α-blocking activity, demonstrating its potential in the development of new therapies for hypertension. The pharmacological screening indicated that many synthesized compounds from this precursor possess good activity and low toxicity, underscoring its value in medicinal chemistry (Abdel-Wahab et al., 2008).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “Methyl 2-amino-4-phenylpyrimidine-5-carboxylate” can be found on the product link.